5-chloro-2-{[3-(trifluoromethyl)anilino]carbonyl}phenyl-N,N-dimethylsulfamate
Overview
Description
5-chloro-2-{[3-(trifluoromethyl)anilino]carbonyl}phenyl-N,N-dimethylsulfamate is a useful research compound. Its molecular formula is C16H14ClF3N2O4S and its molecular weight is 422.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoinduced Intramolecular Charge Transfer
The compound exhibits substituent-dependent photoinduced intramolecular charge transfer (TICT) characteristics. This behavior is influenced by the substituent in the N-aryl group. The formation of TICT states in molecules like this compound depends on the type of substituent present, such as methoxy, methoxycarbonyl, or cyano, but not for substituents like methyl, hydrogen, chloro, or trifluoromethyl (Yang et al., 2004).
Synthesis and Structure of Derivatives
The compound is utilized in the synthesis and structural analysis of various derivatives. These derivatives have different substituents like fluoro, phenyl, trifluoroethoxy, phenoxy, and n-propylamino, which are critical in the formation of complexes with distinct molecular structures (Allcock et al., 1991).
Crystal Structure and Biological Activities
The crystal structure and biological behaviors of a new compound related to 5-chloro-2-{[3-(trifluoromethyl)anilino]carbonyl}phenyl-N,N-dimethylsulfamate were studied, highlighting its potential for herbicidal activity. This study contributes to understanding the structural and functional aspects of such compounds (Yan et al., 2008).
Generation and Reactivity in Photolysis
In photolysis studies, related compounds demonstrate the formation of specific cations and their subsequent reactions. These findings are essential for understanding the photostability and photochemical behavior of compounds in this class (Guizzardi et al., 2001).
Direct Intermolecular Arylation
The compound is involved in methods for direct ortho-arylation of anilines, demonstrating its utility in creating 2-arylanilines without needing protecting or directing groups. This approach is noted for its functional group tolerance and efficiency (Truong & Daugulis, 2012).
Properties
IUPAC Name |
[5-chloro-2-[[3-(trifluoromethyl)phenyl]carbamoyl]phenyl] N,N-dimethylsulfamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N2O4S/c1-22(2)27(24,25)26-14-9-11(17)6-7-13(14)15(23)21-12-5-3-4-10(8-12)16(18,19)20/h3-9H,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLLQUTHBFATYIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)OC1=C(C=CC(=C1)Cl)C(=O)NC2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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